Cas no 29214-60-6 (Ethyl 2-acetyloctanoate)

• Product Name: Ethyl 2-acetyloctanoate
• CAS No: 29214-60-6
• Molecular Formula: C₁₂H₂₂O₃
• Molecular Weight: 214.30128
• MDL: MFCD00026889
• CID: 53445
• PubChem ID: 87570573

Ethyl 2-acetyloctanoate Properties

Names and Identifiers

• Ethyl 2-acetylcaprylate
• Ethyl 2-hexylacetoacetate
• Ethyl 2-acetyloctanoate
• 2-Acetyl-n-octanoic Acid Ethyl Ester
• 2-acetyl-octanoic acid ethyl ester
• 2-Hexyl-acetessigsaeure-aethylester
• 2-hexyl-acetoacetic acid ethyl ester
• Ethyl 2-Acetyl-n-octanoate
• ethyl hexylacetoacetate
• ethyl-2-acetyloctanoate
• Ethyl-2-hexyl acetaoacetate
• Hexylacetoacetic Acid Ethyl Ester
• n-Hexylethyl acetaoacetate
• Octanoic acid,2-acetyl-,ethyl ester

• MDL： MFCD00026889
• InChIKey： BRGRZPQESQKATK-UHFFFAOYSA-N
• Inchi： 1S/C12H22O3/c1-4-6-7-8-9-11(10(3)13)12(14)15-5-2/h11H,4-9H2,1-3H3
• SMILES： CCCCCCC(C(=O)C)C(=O)OCC

Computed Properties

• Exact Mass: 214.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Heavy Atom Count: 15
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 2.72510
• PSA: 43.37000
• Refractive Index: 1.4320 to 1.4360
• Boiling Point: 149°C/25mmHg(lit.)
• FEMA: 4459 | ETHYL 2-ACETYLOCTANOATE
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.94

Ethyl 2-acetyloctanoate Security Information

• RTECS：RH0352500

Ethyl 2-acetyloctanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone